Cas no 332163-04-9 (2-(furan-2-amido)-4,5-dimethoxybenzoic acid)
2-(furan-2-amido)-4,5-dimethoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-furoylamino)-4,5-dimethoxybenzoic acid
- 2-(furan-2-amido)-4,5-dimethoxybenzoic acid
- 2-[(Furan-2-carbonyl)-amino]-4,5-dimethoxy-benzoic acid
- 973-784-3
- 2-[(furan-2-ylcarbonyl)amino]-4,5-dimethoxybenzoic acid
- STK223838
- AG-690/13702644
- AKOS000121864
- CHEMBL1377710
- SMR000123775
- C14H13NO6
- MLS000123166
- Oprea1_074654
- EN300-00099
- G31563
- 2-(furan-2-amido)-4,5-dimethoxybenzoicacid
- CS-0218090
- 332163-04-9
- HMS2458P19
- Oprea1_020359
- 2-(furan-2-carbonylamino)-4,5-dimethoxybenzoic acid
- HNA16304
- Z56824608
-
- Inchi: 1S/C14H13NO6/c1-19-11-6-8(14(17)18)9(7-12(11)20-2)15-13(16)10-4-3-5-21-10/h3-7H,1-2H3,(H,15,16)(H,17,18)
- InChI Key: KZLNQJXZHDOUIA-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC(C(=O)O)=C(C=1)NC(C1=CC=CO1)=O)OC
Computed Properties
- Exact Mass: 291.07428713Da
- Monoisotopic Mass: 291.07428713Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 98Ų
2-(furan-2-amido)-4,5-dimethoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-00099-0.05g |
2-(furan-2-amido)-4,5-dimethoxybenzoic acid |
332163-04-9 | 95.0% | 0.05g |
$37.0 | 2025-03-21 | |
| Enamine | EN300-00099-0.1g |
2-(furan-2-amido)-4,5-dimethoxybenzoic acid |
332163-04-9 | 95.0% | 0.1g |
$55.0 | 2025-03-21 | |
| Enamine | EN300-00099-0.25g |
2-(furan-2-amido)-4,5-dimethoxybenzoic acid |
332163-04-9 | 95.0% | 0.25g |
$79.0 | 2025-03-21 | |
| Enamine | EN300-00099-0.5g |
2-(furan-2-amido)-4,5-dimethoxybenzoic acid |
332163-04-9 | 95.0% | 0.5g |
$124.0 | 2025-03-21 | |
| Enamine | EN300-00099-1.0g |
2-(furan-2-amido)-4,5-dimethoxybenzoic acid |
332163-04-9 | 95.0% | 1.0g |
$159.0 | 2025-03-21 | |
| Enamine | EN300-00099-2.5g |
2-(furan-2-amido)-4,5-dimethoxybenzoic acid |
332163-04-9 | 95.0% | 2.5g |
$314.0 | 2025-03-21 | |
| Enamine | EN300-00099-5.0g |
2-(furan-2-amido)-4,5-dimethoxybenzoic acid |
332163-04-9 | 95.0% | 5.0g |
$465.0 | 2025-03-21 | |
| Enamine | EN300-00099-10.0g |
2-(furan-2-amido)-4,5-dimethoxybenzoic acid |
332163-04-9 | 95.0% | 10.0g |
$688.0 | 2025-03-21 | |
| Enamine | EN001-7114-0.05g |
2-(furan-2-amido)-4,5-dimethoxybenzoic acid |
332163-04-9 | 96% | 0.05g |
$37.0 | 2023-10-28 | |
| Enamine | EN001-7114-0.1g |
2-(furan-2-amido)-4,5-dimethoxybenzoic acid |
332163-04-9 | 96% | 0.1g |
$55.0 | 2023-10-28 |
2-(furan-2-amido)-4,5-dimethoxybenzoic acid Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on 2-(furan-2-amido)-4,5-dimethoxybenzoic acid
Recent Advances in the Study of 2-(Furan-2-amido)-4,5-dimethoxybenzoic Acid (CAS: 332163-04-9)
In recent years, the compound 2-(furan-2-amido)-4,5-dimethoxybenzoic acid (CAS: 332163-04-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan and benzoic acid moieties, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, providing valuable insights for drug development.
One of the key areas of interest is the compound's role as a potential anti-inflammatory agent. Recent in vitro and in vivo studies have demonstrated that 2-(furan-2-amido)-4,5-dimethoxybenzoic acid exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential utility in treating chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate NF-κB signaling pathways has been identified as a possible mechanism underlying its anti-inflammatory effects.
Another noteworthy development is the exploration of this compound's anticancer properties. Preliminary research indicates that 2-(furan-2-amido)-4,5-dimethoxybenzoic acid may induce apoptosis in certain cancer cell lines, particularly those associated with breast and colon cancers. The compound's ability to disrupt mitochondrial membrane potential and activate caspase pathways has been highlighted as a potential mechanism for its cytotoxic effects. However, further studies are needed to fully understand its selectivity and efficacy in more complex biological systems.
From a synthetic chemistry perspective, recent advancements have been made in optimizing the production of 2-(furan-2-amido)-4,5-dimethoxybenzoic acid. Novel catalytic methods have been developed to improve yield and purity, addressing previous challenges in large-scale synthesis. These improvements are crucial for facilitating further pharmacological studies and potential clinical applications.
Despite these promising developments, challenges remain in the research of 2-(furan-2-amido)-4,5-dimethoxybenzoic acid. Issues such as bioavailability, metabolic stability, and potential toxicity profiles require comprehensive investigation. Current research efforts are focusing on structural modifications to enhance the compound's pharmacokinetic properties while maintaining its therapeutic efficacy.
In conclusion, the growing body of research on 2-(furan-2-amido)-4,5-dimethoxybenzoic acid (CAS: 332163-04-9) underscores its potential as a valuable scaffold for drug development. The compound's diverse biological activities, coupled with recent synthetic advancements, position it as an exciting candidate for further exploration in medicinal chemistry. Future studies should aim to validate these findings in more complex disease models and explore potential combination therapies to maximize therapeutic outcomes.
332163-04-9 (2-(furan-2-amido)-4,5-dimethoxybenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)